Cas no 13141-44-1 (Benzenamine, 4-methyl-2-(phenylethynyl)-)

• Product Name: Benzenamine, 4-methyl-2-(phenylethynyl)-
• CAS No: 13141-44-1
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 3706934
• PubChem ID: 11469829
• Update Time: 2025-04-24

Benzenamine, 4-methyl-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-2-(phenylethynyl)-
• 4-Methyl-2-(2-phenylethynyl)aniline
• Benzenamine, 4-methyl-2-(2-phenylethynyl)-
• 4-methyl-2-(phenylethynyl)aniline
• 13141-44-1

• Inchi： 1S/C15H13N/c1-12-7-10-15(16)14(11-12)9-8-13-5-3-2-4-6-13/h2-7,10-11H,16H2,1H3
• InChI Key： RLPUBTXMDKGDNQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C)C=C1C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 207.104799419Da
• Monoisotopic Mass: 207.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 4-methyl-2-(phenylethynyl)-

Benzenamine, 4-methyl-2-(phenylethynyl)- (CAS No. 13141-44-1): A Comprehensive Overview

Benzenamine, 4-methyl-2-(phenylethynyl)-, identified by its CAS number CAS No. 13141-44-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, exhibits a unique combination of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules and advanced functional materials.

The molecular structure of Benzenamine, 4-methyl-2-(phenylethynyl)- consists of a benzene ring substituted with an amine group at the 4-position, a methyl group at the 4-position, and a phenylethynyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of the phenylethynyl group introduces a triple bond, which can participate in various reactions such as Sonogashira coupling, enhancing its utility in synthetic chemistry.

In recent years, there has been a surge in research focusing on the applications of Benzenamine, 4-methyl-2-(phenylethynyl)- in pharmaceutical development. Its structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential in the development of anticancer drugs due to its ability to interact with biological targets and disrupt disease pathways. The compound's ability to undergo selective modifications allows researchers to fine-tune its pharmacological properties, leading to the discovery of more effective and less toxic medications.

The field of materials science has also benefited from the exploration of Benzenamine, 4-methyl-2-(phenylethynyl)-. Its unique electronic properties make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have leveraged its molecular architecture to develop materials with enhanced charge transport capabilities, which are crucial for improving the efficiency of electronic devices. Additionally, the compound's stability under various conditions makes it an attractive candidate for applications in flexible electronics and wearable technology.

The synthesis of Benzenamine, 4-methyl-2-(phenylethynyl)- is another area of active research. Advanced synthetic methodologies have been developed to produce this compound with high yield and purity. One such method involves the palladium-catalyzed coupling of appropriate precursors, which allows for precise control over the molecular structure. These synthetic advancements have not only facilitated the production of Benzenamine, 4-methyl-2-(phenylethynyl)- but also provided insights into new synthetic strategies that can be applied to other complex organic molecules.

The biological activity of Benzenamine, 4-methyl-2-(phenylethynyl)- has been extensively studied in recent years. Research has revealed that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease processes. For example, studies have shown that it can modulate the activity of enzymes such as tyrosine kinases, which are implicated in cancer progression. Furthermore, its interaction with specific receptors has been explored for potential applications in neurological disorders. These findings highlight the compound's significance as a lead molecule in drug discovery efforts.

The role of computational chemistry in understanding the properties and applications of Benzenamine, 4-methyl-2-(phenylethynyl)- cannot be overstated. Advanced computational methods have enabled researchers to predict the behavior of this compound in various environments with remarkable accuracy. These predictions are crucial for designing experiments and optimizing synthetic routes. Additionally, computational studies have provided valuable insights into the mechanistic aspects of its reactions, further enhancing our understanding of its chemical behavior.

The future prospects for Benzenamine, 4-methyl-2-(phenylethynyl)- are promising. Ongoing research aims to expand its applications in pharmaceuticals and materials science by exploring new synthetic pathways and uncovering novel biological activities. Collaborative efforts between academia and industry are expected to drive innovation and lead to the development of new technologies based on this versatile compound. As our understanding of its properties continues to grow, so too will its impact on various scientific disciplines.